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Compound of Interest

Methyl 4-Fluoro-3-
Compound Name:
hydroxybenzoate

Cat. No.: B1314833

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and handling
procedures for Methyl 4-Fluoro-3-hydroxybenzoate (CAS No. 214822-96-5). The information
herein is intended to support researchers, scientists, and professionals in the drug
development field in the safe management and use of this compound. This guide synthesizes
data from safety data sheets and established experimental protocols to ensure a thorough
understanding of the material's properties and associated hazards.

Chemical and Physical Properties

Methyl 4-Fluoro-3-hydroxybenzoate is a fluorinated aromatic compound with a molecular
formula of CsH7FOs and a molecular weight of 170.14 g/mol .[1][2][3] It is typically a white to
off-white solid at room temperature.[1] A summary of its key physical and chemical properties is
presented in Table 1.
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Property Value Reference
CAS Number 214822-96-5 [4][5]
Molecular Formula CsH7FOs [4]
Molecular Weight 170.14 g/mol [2][4]
Appearance White 10 off-white [1][5][6]
solid/powder/crystal
Melting Point 89 -94°C [4][5]
Boiling Point 268.9 £ 20.0 °C at 760 mmHg [4]
Density 1.3+0.1 g/cm? (4]
Flash Point 116.4 £ 21.8 °C [4]
Solubility Soluble in methanol.[7]

Storage Temperature

Room temperature, sealed in a
dry place. 2-8°C has also been
noted.[8]

Hazard Identification and Classification

Methyl 4-Fluoro-3-hydroxybenzoate is classified as a hazardous substance. All personnel

handling this compound should be thoroughly familiar with its potential hazards, which are

summarized in Table 2.

Hazard Class GHS Category Hazard Statement
) ) o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation Category 2 7]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation.[5][7]

Specific target organ toxicity —

Single exposure

Category 3 (Respiratory

system)

H335: May cause respiratory
irritation.[5][7]

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.integracosmetics.com/en/invitro-international/oecd-496/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.episkin.com/skin-irritation
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://pubmed.ncbi.nlm.nih.gov/19597414/
https://www.benchchem.com/product/b1314833?utm_src=pdf-body
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signal Word: Warning[5]
Hazard Pictogram:

walt text

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risk.
Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
protective clothing, and eye/face protection.[5]

o Ensure adequate ventilation in the work area. Use only outdoors or in a well-ventilated area.

[5]
¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]
e Avoid contact with skin, eyes, and clothing.[5][7]
e Wash hands and any exposed skin thoroughly after handling.[5]
» Do not eat, drink, or smoke when using this product.[9]
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]
o Store locked up.[5]

» Store away from incompatible materials such as strong oxidizing agents.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential for the safe handling of Methyl 4-Fluoro-3-
hydroxybenzoate. The recommended PPE is detailed in Table 3.
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Body Part Protection Standard/Specification
o OSHA's eye and face
Safety glasses with side- ] ) ]
) ) protection regulations in 29
Eyes/Face shields or chemical safety
CFR 1910.133 or European
goggles.
Standard EN166.[10]
Chemical-resistant gloves
e.g., nitrile rubber) and
Skin (e )

protective clothing to prevent

skin exposure.

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.

Follow OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149.[5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. Call a

POISON CENTER or doctor/physician if you

feel unwell.[5]

Wash off immediately with plenty of soap and
water for at least 15 minutes.[5] If skin irritation
Skin Contact occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[5]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.[5]

Clean mouth with water and drink plenty of
Ingestion water afterward. Do NOT induce vomiting. Get

medical attention if symptoms occur.[5]

Experimental Protocols for Safety Assessment

The following are standardized in vitro protocols for assessing the skin and eye irritation
potential of chemicals like Methyl 4-Fluoro-3-hydroxybenzoate, based on OECD Test
Guidelines. These methods are preferred for animal welfare reasons.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (based on OECD TG 439)

This test method evaluates the potential of a substance to cause skin irritation by assessing its
cytotoxicity on a reconstructed human epidermis model.

Principle: A test chemical is applied topically to a three-dimensional Reconstructed Human
Epidermis (RhE) model.[7][11] Skin irritation is identified by the chemical's ability to decrease
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cell viability below a defined threshold.[7] Cell viability is measured by the enzymatic
conversion of the vital dye MTT [3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide]
into a blue formazan salt, which is then quantified spectrophotometrically.[7][11]

Methodology:

e RhE Model Preparation: Reconstructed human epidermis tissue models are pre-incubated at
37°C and 5% COa.

o Test Substance Application: A precise amount of Methyl 4-Fluoro-3-hydroxybenzoate (as a
solid or dissolved in a suitable solvent) is applied topically to the surface of triplicate tissue
models.

o Controls: A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%
agueous sodium dodecyl sulfate) are run in parallel.

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes) at 37°C.[8]

e Washing and Post-Incubation: The test substance is thoroughly washed from the tissue
surface. The tissues are then transferred to fresh culture medium and incubated for a post-
exposure period (e.g., 42 hours) to allow for the recovery or expression of cytotoxic effects.

[8]

e MTT Assay: The tissues are incubated with MTT solution for approximately 3 hours. Viable
cells will reduce the yellow MTT to a purple formazan.

e Formazan Extraction: The formazan is extracted from the tissues using a solvent (e.g.,
isopropanol).

¢ Quantification: The optical density of the extracted formazan is measured using a
spectrophotometer.

» Data Analysis: The cell viability for each tissue is expressed as a percentage of the negative
control. The mean viability of the triplicate tissues is calculated.
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Classification: If the mean tissue viability is < 50%, Methyl 4-Fluoro-3-hydroxybenzoate is
classified as a skin irritant (UN GHS Category 2).[7][11] If the viability is > 50%, it is
considered a non-irritant.[7][11]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (based on OECD TG 492)

This test method is used to identify chemicals that do not require classification for eye irritation

or serious eye damage.

Principle: This assay utilizes a Reconstructed Human Cornea-like Epithelium (RhCE) model,

which mimics the human corneal epithelium.[12] The test chemical is applied to the surface of

the RhCE tissue, and its effect on cell viability is measured to predict eye irritation potential.

Methodology:

RhCE Model Preparation: Reconstructed human cornea-like epithelium tissue models are
pre-incubated under controlled conditions.

Test Substance Application: Methyl 4-Fluoro-3-hydroxybenzoate is applied to the apical
surface of the RhCE tissues.

Controls: Appropriate negative and positive controls are used concurrently.

Exposure and Incubation: The tissues are exposed to the test substance for a specified
duration.

Rinsing and Post-Incubation: The test substance is rinsed from the tissue surface, and the
tissues are incubated in fresh medium.

Viability Assessment (MTT Assay): Similar to the skin irritation test, cell viability is determined
using the MTT assay.

Data Analysis and Classification: The mean tissue viability relative to the negative control is
calculated. A chemical is identified as not requiring classification for eye irritation if the
viability is above a certain threshold (typically > 60%).
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Stability and Reactivity

o Reactivity: No hazardous reactions are expected under normal processing.[5]
o Chemical Stability: The compound is stable under normal conditions.[5]

» Conditions to Avoid: Incompatible products and excess heat.

e Incompatible Materials: Strong oxidizing agents.[5]

e Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
carbon monoxide (CO), carbon dioxide (COz2), and hydrogen fluoride.[5]

Workflow Diagrams

The following diagrams illustrate the standard workflows for handling Methyl 4-Fluoro-3-
hydroxybenzoate and the appropriate emergency response procedures.
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Workflow for Safe Handling of Methyl 4-Fluoro-3-hydroxybenzoate

Start: Obtain Methyl
4-Fluoro-3-hydroxybenzoate

'

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Weigh and Handle Compound

Use in Experiment

Clean Work Area and Equipment

Dispose of Waste Properly
(Follow Institutional Guidelines)

Doff PPE

Wash Hands Thoroughly

Store in a Cool, Dry,
Well-Ventilated Area

'

End
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Emergency Response for Methyl 4-Fluoro-3-hydroxybenzoate Exposure

Exposure Occurs

@S <> <> >

Rinse Mouth
Do NOT Induce Vomiting
Seek Medical Attention

Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 min
Seek Medical Attention Remove Contaminated Clothing Seek Medical Attention

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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